Cas no 863305-85-5 (4-(2-Amino-1,3-thiazol-4-yl)-2,6-dimethylbenzenol)

863305-85-5 structure
Product Name:4-(2-Amino-1,3-thiazol-4-yl)-2,6-dimethylbenzenol
CAS No:863305-85-5
Molecular Formula:C11H12N2OS
Molecular Weight:220.291
MDL:MFCD04117801
CID:3142940
PubChem ID:2763702
4-(2-Amino-1,3-thiazol-4-yl)-2,6-dimethylbenzenol Properties
Names and Identifiers
-
- 4-(2-Amino-1,3-thiazol-4-yl)-2,6-dimethylbenzenol
- 4-(2-Imino-2,3-dihydrothiazol-4-yl)-2,6-dimethylphenol
- 4-(2-amino-1,3-thiazol-4-yl)-2,6-dimethylphenol
- AKOS005070109
- 2X-0717
- DTXSID701265307
- 4-(2-Amino-4-thiazolyl)-2,6-dimethylphenol
- 4-(2-Aminothiazol-4-yl)-2,6-dimethylphenol
- MFCD04117801
- 863305-85-5
- EN300-1844156
- CS-0279431
-
- MDL: MFCD04117801
- InChIKey: WJPPIXIXQOGLGE-UHFFFAOYSA-N
- Inchi: InChI=1S/C11H12N2OS/c1-6-3-8(4-7(2)10(6)14)9-5-15-11(12)13-9/h3-5,14H,1-2H3,(H2,12,13)
Computed Properties
- Exact Mass: 220.06703418Da
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 1
- Monoisotopic Mass: 220.06703418Da
- Heavy Atom Count: 15
- Complexity: 215
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.6
- Topological Polar Surface Area: 87.4Ų
Experimental Properties
- Melting Point: 126-130°C
4-(2-Amino-1,3-thiazol-4-yl)-2,6-dimethylbenzenol Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AI76478-1mg |
4-(2-amino-1,3-thiazol-4-yl)-2,6-dimethylphenol |
863305-85-5 | >95% | 1mg |
$201.00 | 2024-04-19 | |
abcr | AB156746-500 mg |
4-(2-Amino-1,3-thiazol-4-yl)-2,6-dimethylbenzenol; . |
863305-85-5 | 500 mg |
€215.40 | 2023-07-20 | ||
Ambeed | A461817-1g |
4-(2-Aminothiazol-4-yl)-2,6-dimethylphenol |
863305-85-5 | 95+% | 1g |
$146.0 | ||
Chemenu | CM526703-1g |
4-(2-Aminothiazol-4-yl)-2,6-dimethylphenol |
863305-85-5 | 95% | 1g |
$145 | 2023-01-04 | |
Crysdot LLC | CD11041984-5g |
4-(2-Aminothiazol-4-yl)-2,6-dimethylphenol |
863305-85-5 | 95+% | 5g |
$432 | ||
Enamine | EN300-1844156-0.05g |
4-(2-amino-1,3-thiazol-4-yl)-2,6-dimethylphenol |
863305-85-5 | 0.05g |
$1056.0 | 2023-09-19 | ||
TRC | A028080-250mg |
4-(2-Amino-1,3-thiazol-4-yl)-2,6-dimethylbenzenol |
863305-85-5 | 250mg |
$ 220.00 | 2022-06-08 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1350101-50mg |
4-(2-Imino-2,3-dihydrothiazol-4-yl)-2,6-dimethylphenol |
863305-85-5 | 95+% | 50mg |
¥28512.00 |
4-(2-Amino-1,3-thiazol-4-yl)-2,6-dimethylbenzenol Related Literature
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Ye-Dong Peng,Lin-Sen Zhou,Li-Li Chen,Lu Ma,Yue Zhao,Wen-Wei Zhang,Jing-Lin Zuo Dalton Trans., 2015,44, 14465-14474
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Marcus Müller Soft Matter, 2013,9, 4097-4102
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Yong Yu,Michael J. Ezell,Alla Zelenyuk,Dan Imre,Liz Alexander,John Ortega,Jennie L. Thomas,Karun Gogna,Douglas J. Tobias,Barbara D'Anna,Chris W. Harmon,Stanley N. Johnson,Barbara J. Finlayson-Pitts Phys. Chem. Chem. Phys., 2008,10, 3063-3071
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Narendra Kurra,Chuan Xia,M. N. Hedhili,H. N. Alshareef Chem. Commun., 2015,51, 10494-10497
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Mitesh H. Patel,Pranav S. Shrivastav Chem. Commun., 2009, 586-588
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Guanglong Sun,Min Lei,Lihong Hu RSC Adv., 2016,6, 28442-28446
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Suguru Ito,Tomohiro Taguchi,Takeshi Yamada,Takashi Ubukata,Yoshitaka Yamaguchi,Masatoshi Asami RSC Adv., 2017,7, 16953-16962
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Roger E. Luckham,John D. Brennan Analyst, 2010,135, 2028-2035
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:863305-85-5)4-(2-Amino-1,3-thiazol-4-yl)-2,6-dimethylbenzenol

Purity:99%
Quantity:5g
Price($):392.0